Cas no 87044-50-6 (3-Oxepanol, 3,7-dimethyl-)

• Product Name: 3-Oxepanol, 3,7-dimethyl-
• CAS No: 87044-50-6
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• CID: 659650
• PubChem ID: 13257785
• Update Time: 2025-04-19

3-Oxepanol, 3,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Oxepanol, 3,7-dimethyl-
• 3,7-dimethyloxepan-3-ol
• DTXSID70532489
• 87044-50-6

• Inchi： 1S/C8H16O2/c1-7-4-3-5-8(2,9)6-10-7/h7,9H,3-6H2,1-2H3
• InChI Key： OYXCTVXXUDRCJD-UHFFFAOYSA-N
• SMILES： O1CC(C)(CCCC1C)O

Computed Properties

• Exact Mass: 144.115029749g/mol
• Monoisotopic Mass: 144.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 29.5Ų